Cas no 6286-12-0 ( )

• Product name: &nbsp
• CAS No: 6286-12-0
• MF: C₆H₆N₄O₃S
• MW: 214.201838970184
• CID: 958110
• PubChem ID: 222928

  Chemical and Physical Properties

Names and Identifiers

• [(5-nitrothiophen-2-yl)methylideneamino]urea
• [(1E)-2-(5-nitro(2-thienyl))-1-azavinyl]phenylamine
• 5-Nitro-thiophen-2-carbaldehyd-phenylhydrazon
• 5-Nitro-thiophen-2-carbaldehyd-semicarbazon
• 5-Nitro-thiophen-carbaldehyd-(2)-phenylhydrazon
• 5-nitro-thiophene-2-carbaldehyde phenylhydrazone
• 5-nitro-thiophene-2-carbaldehyde semicarbazone
• NSC169546
• 2-[(5-Nitrothiophen-2-yl)methylidene]hydrazine-1-carboximidic acid
• DTXSID10978584
• 6286-12-0
•  

• Inchi： InChI=1S/C6H6N4O3S/c7-6(11)9-8-3-4-1-2-5(14-4)10(12)13/h1-3H,(H3,7,9,11)
• InChI Key： UCLHQQFTMJFOKW-UHFFFAOYSA-N
• SMILES： C1=C(SC(=C1)[N+](=O)[O-])C=NNC(=O)N

Computed Properties

• Exact Mass: 214.01618
• Monoisotopic Mass: 214.01606124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 142Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 110.62
• LogP: 2.27290